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Executive Summary: This document provides a comprehensive technical overview of 2-
Ethoxy-1-propanol (CAS No: 19089-47-5), a versatile organic solvent and chemical

intermediate. The guide is intended for researchers, scientists, and professionals in drug

development and related fields. It details the compound's chemical and physical properties,

outlines its primary synthesis routes with an exemplary experimental protocol, and explores its

applications, particularly within the pharmaceutical and chemical industries. Furthermore, this

guide includes a summary of its toxicological profile and safety information, presented in easily

digestible formats. Visual diagrams of the synthesis pathway and a general experimental

workflow are provided to enhance understanding.

Introduction
2-Ethoxy-1-propanol, systematically named 2-ethoxypropan-1-ol by IUPAC, is a primary

alcohol and a member of the propylene glycol ethers family.[1][2] It is a structural isomer of 1-

ethoxy-2-propanol. As a clear liquid with a characteristic ether-like scent, it possesses valuable

properties as a solvent and is miscible with water.[3] Its amphiphilic nature allows it to provide

good solvency for a wide array of substances, including resins, inks, and adhesives.[3] While

its primary applications are in the industrial manufacturing of coatings, lacquers, and cleaning

products, its utility as a chemical intermediate and extractant makes it a compound of interest

for pharmaceutical and agrochemical research and development.[4]
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The fundamental properties of 2-Ethoxy-1-propanol are summarized below. It is critical to

distinguish this compound (CAS: 19089-47-5) from its more commercially common isomer, 1-

ethoxy-2-propanol (CAS: 1569-02-4), as experimental data for the latter is more abundant.

Table 1: Chemical and Physical Properties of 2-Ethoxy-1-propanol

Property Value Source

IUPAC Name 2-ethoxypropan-1-ol [1]

Synonyms
Propylene glycol monoethyl

ether, alpha; 2-ethoxypropanol
[1][2][5]

CAS Number 19089-47-5 [1][2]

Molecular Formula C₅H₁₂O₂ [1][2]

Molecular Weight 104.15 g/mol [1]

Appearance
Colorless liquid with a faint

special odor
[3]

Solubility Miscible with water [3]

Boiling Point

Data not available; Isomer (1-

ethoxy-2-propanol) boils at

130.5 - 134.5°C

[6][7]

Melting Point

Data not available; Isomer (1-

ethoxy-2-propanol) melts at

-100°C

[7][8]

Density

Data not available; Isomer (1-

ethoxy-2-propanol) is 0.897

g/mL @ 20°C

[6][8]

Flash Point
Data not available; Isomer (1-

ethoxy-2-propanol) is 40-42°C
[8][9]

Vapor Pressure

Data not available; Isomer (1-

ethoxy-2-propanol) is 10

mmHg @ 20°C

[6][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://www.benchchem.com/product/b102468?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-1-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-1-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19089475&Mask=200
https://www.thegoodscentscompany.com/data/rw1463731.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-1-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19089475&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-1-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C19089475&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxy-1-propanol
https://www.gneechem.com/info/what-is-2-ethoxy-1-propanol-used-for-102896982.html
https://www.gneechem.com/info/what-is-2-ethoxy-1-propanol-used-for-102896982.html
https://gjchemical.com/siteimages/ProductImages/152400.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxy-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethoxy-2-propanol
https://wap.guidechem.com/dictionary/en/1569-02-4.html
https://gjchemical.com/siteimages/ProductImages/152400.pdf
https://wap.guidechem.com/dictionary/en/1569-02-4.html
https://wap.guidechem.com/dictionary/en/1569-02-4.html
https://www.fishersci.com/store/msds?partNumber=AC259050010&countryCode=US&language=en
https://gjchemical.com/siteimages/ProductImages/152400.pdf
https://www.fishersci.com/store/msds?partNumber=AC259050010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Manufacturing
The primary industrial synthesis of propylene glycol ethers, including 2-ethoxy-1-propanol,
involves the reaction of propylene oxide with an alcohol—in this case, ethanol. This reaction

typically yields a mixture of isomers, with the specific ratio depending on the catalyst and

reaction conditions.

Synthesis Pathway
The reaction proceeds via the nucleophilic attack of the ethoxide ion on the epoxide ring of

propylene oxide.

Synthesis of 2-Ethoxy-1-propanol

Propylene Oxide

Ethanol

2-Ethoxy-1-propanol
(Major Product, Basic Catalyst)

 Base Catalyst 
 (e.g., NaOEt) 

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 2-Ethoxy-1-propanol.

Experimental Protocol: Synthesis from Propylene Oxide
and Ethanol
The following is a representative protocol for the base-catalyzed synthesis of 2-ethoxy-1-
propanol.

Materials:

Propylene oxide

Anhydrous ethanol

Sodium metal (or sodium ethoxide)
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Reaction flask with reflux condenser, dropping funnel, and magnetic stirrer

Heating mantle

Distillation apparatus

Procedure:

Catalyst Preparation: In a dry reaction flask under an inert atmosphere (e.g., nitrogen),

dissolve a catalytic amount of sodium metal in excess anhydrous ethanol to prepare sodium

ethoxide.

Reaction Setup: Cool the ethanol/sodium ethoxide solution in an ice bath.

Addition of Reactant: Add propylene oxide dropwise from the dropping funnel to the stirred

solution. Maintain the temperature below 10°C during the addition to control the exothermic

reaction.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Gently heat the mixture to reflux and maintain for several hours until

the reaction is complete (monitored by GC or TLC).

Workup: Cool the reaction mixture and neutralize the catalyst with an acid (e.g., hydrochloric

acid).

Purification: Remove the excess ethanol under reduced pressure. The resulting crude

product can be purified by fractional distillation to separate the desired 2-ethoxy-1-propanol
isomer from other byproducts.

Applications in Research and Drug Development
While not typically an active pharmaceutical ingredient (API), 2-ethoxy-1-propanol serves

important roles in the broader context of chemical and pharmaceutical development.

Specialty Solvent: It is an effective solvent for a wide variety of resins, including epoxies,

acrylics, polyesters, and polyurethanes.[3] This property is valuable in the development of

drug delivery systems, medical device coatings, and specialty adhesives where

biocompatible polymers are used.
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Chemical Intermediate: The compound can be used as a building block or reaction solvent in

the synthesis of more complex molecules for agrochemical or pharmaceutical intermediates.

[4]

Cleaning and Extraction: In a laboratory setting, it is a useful ingredient in cleaning

formulations for removing greases and stubborn residues.[3] Its properties also make it a

candidate for use as an extractant in certain pharmaceutical processes.

Experimental Workflows
The utility of 2-ethoxy-1-propanol is best represented by its integration into laboratory

workflows.

General Workflow: Solvent for Polymer Film Coating
This diagram illustrates a typical workflow where 2-ethoxy-1-propanol could be used as a

solvent for creating a polymer film, a common task in developing transdermal patches or

coated medical devices.
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Experimental Workflow: Polymer Film Coating
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Caption: A generalized workflow for using 2-Ethoxy-1-propanol as a solvent.

Safety and Toxicology
2-Ethoxy-1-propanol is classified as a flammable liquid.[1][10][11] However, based on

available data, it is not classified as acutely toxic, a skin or eye irritant, or a carcinogen.[10][11]
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Standard laboratory precautions for handling flammable organic liquids should be observed.

Table 2: Summary of Toxicological and Safety Information

Hazard
Classification

Description
GHS Hazard
Statement

Source

Physical Hazard
Flammable liquid and

vapor
H226 [1][10]

Acute Toxicity
Shall not be classified

as acutely toxic
Not Classified [10][11]

Skin

Corrosion/Irritation

Shall not be classified

as corrosive/irritant to

skin

Not Classified [10][11]

Eye Damage/Irritation

Shall not be classified

as seriously damaging

or an eye irritant

Not Classified [10][11]

Carcinogenicity
Shall not be classified

as a carcinogen
Not Classified [10][11]

Reproductive Toxicity

Shall not be classified

for reproductive

toxicity

Not Classified [10][11]

Handling Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.[6]

Use in a well-ventilated area or outdoors.[6]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Store in a tightly closed container in a cool, well-ventilated place.[6]
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2-Ethoxy-1-propanol is a functional solvent and chemical intermediate with established

industrial uses and potential applications in pharmaceutical research and development. Its

favorable solvency for a range of polymers and other substances, combined with a relatively

low toxicity profile, makes it a useful tool in formulation science and chemical synthesis.

Researchers and drug development professionals should handle this compound with an

awareness of its flammability, adhering to standard safety protocols for organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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